N,N-dimethyl-N'-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)-1,3-propanediamine oxalate

• IUPAC Name: N',N'-dimethyl-N-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)propane-1,3-diamine;oxalic acid
• InChI: InChI=1S/C15H22N4S.C2H2O4/c1-19(2)9-5-8-16-14-13-11-6-3-4-7-12(11)20-15(13)18-10-17-14;3-1(4)2(5)6/h10H,3-9H2,1-2H3,(H,16,17,18);(H,3,4)(H,5,6)
• InChI Key: FFQDJAHOYDTOOW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=C2C3=C(CCCC3)SC2=NC=N1.C(=O)(C(=O)O)O
• Molecular Formula: C17H24N4O4S
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin-4-ones typically involves the condensation of dimethyl- and various methylene-substituted dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with aromatic aldehydes in the presence of NaOH (Elmuradov, Bozorov, & Shakhidoyatov, 2011). This method highlights a general approach to synthesizing complex thieno[2,3-d]pyrimidin derivatives.

Molecular Structure Analysis

The molecular structure of related compounds, such as 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]one, has been detailed through X-ray characterization, revealing significant insights into the spatial arrangement and bond lengths within these molecules (Ziaulla et al., 2012).

Chemical Reactions and Properties

The reactivity of thieno[2,3-d]pyrimidin derivatives often involves interactions with electrophilic reagents, leading to various substitution and cyclization reactions that are crucial for modifying the chemical structure for specific applications (Tolkunov et al., 1995).

Physical Properties Analysis

The physical properties, including crystalline structure and phase behavior, are critical for understanding the stability and solubility of these compounds. Studies such as those on the crystal and molecular structure of related thieno[2,3-d]pyrimidinones provide valuable data on the compound's physical characteristics (Ziaulla et al., 2011).